Cas no 500139-51-5 (1H-Indole-4-carboxylic acid, 1-[(2R)-2-aminopropyl]-, methyl ester)

1H-Indole-4-carboxylic acid, 1-[(2R)-2-aminopropyl]-, methyl ester structure
500139-51-5 structure
Product Name:1H-Indole-4-carboxylic acid, 1-[(2R)-2-aminopropyl]-, methyl ester
CAS No:500139-51-5
MF:C13H16N2O2
MW:232.278343200684
CID:1553956
Update Time:2024-08-24

1H-Indole-4-carboxylic acid, 1-[(2R)-2-aminopropyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-4-carboxylic acid, 1-[(2R)-2-aminopropyl]-, methyl ester
    • Inchi: 1S/C13H16N2O2/c1-9(14)8-15-7-6-10-11(13(16)17-2)4-3-5-12(10)15/h3-7,9H,8,14H2,1-2H3/t9-/m1/s1
    • InChI Key: ILRSIWMGXWNESE-SECBINFHSA-N
    • SMILES: N1(C[C@H](N)C)C2=C(C(C(OC)=O)=CC=C2)C=C1

Computed Properties

  • Exact Mass: 232.12128

Experimental Properties

  • Density: 1.19±0.1 g/cm3(Predicted)
  • Boiling Point: 384.8±22.0 °C(Predicted)
  • PSA: 57.25
  • pka: 9.80±0.10(Predicted)
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